Cas no 69984-78-7 (1H-Benzimidazole-6-carbonitrile(9CI))

• Product Name: 1H-Benzimidazole-6-carbonitrile(9CI)
• CAS No: 69984-78-7
• MF: C₈H₅N₃
• MW: 143.145400762558
• CID: 500493
• PubChem ID: 223906
• Update Time: 2025-04-19

1H-Benzimidazole-6-carbonitrile(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carbonitrile(9CI)
• 1H-Benzimidazole-5-carbonitrile(9CI)
• 3H-Benzimidazole-5-carbonitrile
• 5(or 6)-Benzimidazolecarbonitrile (7CI)
• 5-Benzimidazolecarbonitrile(8CI)
• 5-Cyanobenzimidazole
• 6-Cyanobenzimidazole
• NSC 12001
• NSC-12001
• 6287-83-8
• 3H-benzo[d]imidazole-5-carbonitrile
• 1H-Benzimidazole-5-carbonitrile
• SCHEMBL10720
• 1H-Benzimidazole-6-carbonitrile
• NSC12001
• 1H-Benzimidazole-5-nitrile
• F20008
• CS-D0893
• EN300-84260
• 6-cyano-1H-benzimidazole
• DTXSID20978611
• SY128862
• MFCD06809988
• Z1642061012
• 1H-BENZOIMIDAZOLE-5-CARBONITRILE
• CHEMBL4585888
• 6-cyano-1H-benzimidazol
• benzimidazole-5-carbonitrile
• CS-13095
• AKOS006351262
• 1H-BENZO[D]IMIDAZOLE-6-CARBONITRILE
• AKOS015951029
• 69984-78-7
• 1H-benzo[d]imidazole-5-carbonitrile
• 1H-1,3-Benzodiazole-5-carbonitrile
• 5-Benzimidazolecarbonitrile
• 5-Cyanobenzimidazole, AldrichCPR
• AB30476
• 1H-Benzimidazole-5-carbonitrile #

• Inchi： 1S/C8H5N3/c9-4-6-1-2-7-8(3-6)11-5-10-7/h1-3,5H,(H,10,11)
• InChI Key： NICYTXJGZRYCEQ-UHFFFAOYSA-N
• SMILES： N1C=NC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 143.04845
• Monoisotopic Mass: 143.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.5A^2

Experimental Properties

• Density: 1.33
• Boiling Point: 462.4°C at 760 mmHg
• Flash Point: 147.5°C
• Refractive Index: 1.684
• PSA: 52.47